Cas no 1242260-39-4 (Ethyl 4-bromo-5-chloro-8-methoxyquinoline-3-carboxylate)

• Product Name: Ethyl 4-bromo-5-chloro-8-methoxyquinoline-3-carboxylate
• CAS No: 1242260-39-4
• MF: C₁₃H₁₁BrClNO₃
• MW: 344.58834195137
• CID: 2760367
• PubChem ID: 49758186
• Update Time: 2025-06-12

Ethyl 4-bromo-5-chloro-8-methoxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• MFCD16987515
• ethyl4-bromo-5-chloro-8-methoxyquinoline-3-carboxylate
• 4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid ethyl ester
• DTXSID40677937
• 1242260-39-4
• SB72819
• Ethyl 4-bromo-5-chloro-8-methoxyquinoline-3-carboxylate

• Inchi： 1S/C13H11BrClNO3/c1-3-19-13(17)7-6-16-12-9(18-2)5-4-8(15)10(12)11(7)14/h4-6H,3H2,1-2H3
• InChI Key： DRVRFAYZBBRYOK-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=C2C(=CC=C(C2=1)Cl)OC

Computed Properties

• Exact Mass: 342.96108Da
• Monoisotopic Mass: 342.96108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4Ų

Additional information on Ethyl 4-bromo-5-chloro-8-methoxyquinoline-3-carboxylate

Comprehensive Overview of Ethyl 4-bromo-5-chloro-8-methoxyquinoline-3-carboxylate (CAS No. 1242260-39-4)

Ethyl 4-bromo-5-chloro-8-methoxyquinoline-3-carboxylate (CAS No. 1242260-39-4) is a highly specialized quinoline derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its unique bromo and chloro substituents, has garnered attention for its potential role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular structure, featuring an ethyl carboxylate moiety and a methoxy group, offers versatility in chemical modifications, making it a valuable intermediate for researchers.

In recent years, the demand for quinoline-based compounds has surged due to their broad-spectrum biological activities. Ethyl 4-bromo-5-chloro-8-methoxyquinoline-3-carboxylate stands out as a key building block in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting cancer pathways and infectious diseases, aligning with current trends in precision medicine and antibiotic resistance. The compound's CAS No. 1242260-39-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of Ethyl 4-bromo-5-chloro-8-methoxyquinoline-3-carboxylate involves multi-step organic reactions, including halogenation and esterification. Its bromo and chloro groups enhance reactivity, enabling further functionalization for tailored applications. This adaptability has made it a subject of interest in high-throughput screening and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential. Additionally, its methoxy substituent contributes to improved solubility and bioavailability, critical factors in drug design.

From an industrial perspective, CAS No. 1242260-39-4 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to optimize its production, reducing waste and energy consumption. This aligns with global initiatives to minimize the environmental impact of chemical manufacturing. The compound's stability under various conditions also makes it a candidate for scale-up processes, a topic frequently queried in patent literature and technical forums.

Analytical characterization of Ethyl 4-bromo-5-chloro-8-methoxyquinoline-3-carboxylate typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are crucial for reproducibility in research. The compound's spectral data is often shared in open-access journals, addressing the scientific community's need for transparent and verifiable information. Questions about its spectroscopic properties are common in online Q&A platforms, highlighting its practical significance.

In summary, Ethyl 4-bromo-5-chloro-8-methoxyquinoline-3-carboxylate (CAS No. 1242260-39-4) represents a pivotal compound in modern organic and medicinal chemistry. Its structural features and reactivity profile position it as a valuable tool for advancing drug discovery and material science. As research continues to uncover new applications, this quinoline derivative is poised to remain a focal point in scientific innovation.